Cas no 175982-78-2 (1-(4-methoxyoxan-4-yl)ethan-1-one)

• Product Name: 1-(4-methoxyoxan-4-yl)ethan-1-one
• CAS No: 175982-78-2
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD24708799
• CID: 112216
• PubChem ID: 45086119
• Update Time: 2025-11-02

1-(4-methoxyoxan-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(tetrahydro-4-methoxy-2H-pyran-4-yl)-
• Ethanone, 1-(tetrahydro-4-methoxy-2H-pyran-4-yl)- (9CI)
• 1-(4-methoxyoxan-4-yl)ethan-1-one
• EN300-226160
• Ethanone,1-(tetrahydro-4-methoxy-2H-pyran-4-yl)-(9ci)
• 175982-78-2
• Ethanone, 1-(tetrahydro-4-methoxy-2H-pyran-4-YL)-(9CI)
• SCHEMBL12735418
• 1-(4-methoxyoxan-4-yl)ethanone
• AKOS020769792

• MDL： MFCD24708799
• Inchi： 1S/C8H14O3/c1-7(9)8(10-2)3-5-11-6-4-8/h3-6H2,1-2H3
• InChI Key： YPZDAFACMMEUCG-UHFFFAOYSA-N
• SMILES： O1CCC(C(C)=O)(CC1)OC

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 0

Experimental Properties

• PSA: 35.53000
• LogP: 0.77100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-(4-methoxyoxan-4-yl)ethan-1-one

Comprehensive Overview of 1-(4-methoxyoxan-4-yl)ethan-1-one (CAS No. 175982-78-2): Properties, Applications, and Industry Insights

1-(4-methoxyoxan-4-yl)ethan-1-one, identified by its CAS No. 175982-78-2, is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This ketone derivative, featuring a methoxy-substituted tetrahydropyran ring, exhibits unique structural properties that make it valuable for synthetic applications. With the growing demand for heterocyclic building blocks in drug discovery, this compound has emerged as a versatile intermediate for crafting complex molecular architectures.

The compound's molecular framework combines a tetrahydropyran (oxane) core with a methoxy group at the 4-position and an acetyl substituent, creating distinct electronic and steric characteristics. Researchers particularly value its balanced lipophilicity and hydrogen-bonding capacity, which are crucial for designing bioactive molecules. Recent literature highlights its utility in developing central nervous system (CNS) targeted compounds, aligning with current trends in neurological drug development and blood-brain barrier penetration optimization.

In synthetic chemistry, 1-(4-methoxyoxan-4-yl)ethan-1-one serves as a key chiral synthon for asymmetric synthesis. Its stereogenic center at the 4-position enables the construction of enantiomerically pure compounds, addressing the pharmaceutical industry's need for single-isomer drugs. The compound's stability under various reaction conditions makes it particularly useful for multi-step syntheses, including Pd-catalyzed cross-couplings and nucleophilic additions.

From a commercial perspective, the global market for advanced pharmaceutical intermediates like CAS 175982-78-2 is expanding rapidly, driven by increased R&D investment in targeted therapies and personalized medicine. Analytical data indicates rising search volumes for "tetrahydropyran derivatives in drug design" and "chiral building blocks for CNS drugs", reflecting growing industry interest. The compound's patent landscape shows applications in protease inhibitor development and G-protein-coupled receptor (GPCR) modulators.

Quality specifications for 1-(4-methoxyoxan-4-yl)ethan-1-one typically require ≥98% purity by HPLC analysis, with strict control of residual solvents and heavy metal content. Advanced characterization techniques such as NMR spectroscopy (particularly 13C NMR and 1H NMR) and mass spectrometry are employed for structural verification. The compound's physicochemical properties—including melting point range, refractive index, and solubility profile—are well-documented to ensure batch-to-batch consistency for research applications.

Environmental and handling considerations for this compound follow standard laboratory safety protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended during handling. Storage typically requires ambient temperature conditions in tightly sealed containers protected from moisture, with stability data supporting long-term shelf life when properly maintained.

Future research directions for 175982-78-2 may explore its potential in bioconjugation chemistry and prodrug design, particularly for improved drug delivery systems. The compound's structural modularity allows for various derivatization strategies, making it adaptable to emerging trends in fragment-based drug discovery and covalent inhibitor development. As the pharmaceutical industry continues to prioritize molecular complexity and three-dimensional character in lead compounds, the importance of such functionalized heterocycles will likely increase.

For researchers sourcing 1-(4-methoxyoxan-4-yl)ethan-1-one, important considerations include supplier reliability, analytical documentation, and scalability of synthesis. The compound is typically available in gram to kilogram quantities from specialty chemical providers, with custom scale-up services available for development projects. Pricing structures often reflect the chiral purity requirements and packaging specifications, with current market trends showing stable availability.